N-(5-bromo-4-methoxy-2-methylphenyl)acetamide
Cat. No. B8529966
M. Wt: 258.11 g/mol
InChI Key: PNZHTGLCLCATLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08030302B2
Procedure details
To a solution of N-(4-methoxy-2-methylphenyl)acetamide (130 g, 0.73 mol) in acetic acid (800 mL) is added bromine (42 mL, 0.8 mol) dropwise at 0° C. After addition, the resulting mixture is stirred at RT overnight. Saturated aqueous NaHSO3 is added until a clear solution is obtained, and then a large amount of water (2.0 L) is added forming a precipitate. The precipitated solid is collected and washed with water to give the crude product (thin layer chromatography (TLC) solvent: DCM:EtOAc=10:1). The solid is dissolved in minimum amount of refluxing DCM, and then PE (about 10-20% volume of DCM used) is added. The resulting solution is cooled to RT. After 2 hours, the precipitated solid is collected and washed with PE to give a white product (108 g, 57% yield). MS (m/z): 260.0 (M+H).
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([NH:9][C:10](=[O:12])[CH3:11])=[C:5]([CH3:13])[CH:4]=1.[Br:14]Br.OS([O-])=O.[Na+].O>C(O)(=O)C.C(Cl)Cl>[Br:14][C:8]1[C:3]([O:2][CH3:1])=[CH:4][C:5]([CH3:13])=[C:6]([NH:9][C:10](=[O:12])[CH3:11])[CH:7]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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130 g
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Type
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reactant
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Smiles
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COC1=CC(=C(C=C1)NC(C)=O)C
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Name
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|
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Quantity
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42 mL
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Type
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reactant
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Smiles
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BrBr
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Name
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Quantity
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800 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OS(=O)[O-].[Na+]
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Step Three
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Name
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Quantity
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2 L
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Type
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reactant
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Smiles
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O
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Five
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture is stirred at RT overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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After addition
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CUSTOM
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Type
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CUSTOM
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|
Details
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is obtained
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CUSTOM
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Type
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CUSTOM
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Details
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forming a precipitate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The precipitated solid is collected
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WASH
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Type
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WASH
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|
Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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to give the crude product (thin layer chromatography (TLC) solvent: DCM:EtOAc=10:1)
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The resulting solution is cooled to RT
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WAIT
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Type
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WAIT
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Details
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After 2 hours
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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the precipitated solid is collected
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WASH
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Type
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WASH
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Details
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washed with PE
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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BrC=1C(=CC(=C(C1)NC(C)=O)C)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 108 g | |
| YIELD: PERCENTYIELD | 57% | |
| YIELD: CALCULATEDPERCENTYIELD | 57.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
